Cas no 895009-37-7 (N-(2,4-dimethylphenyl)-2-1-(2-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide)

• Product Name: N-(2,4-dimethylphenyl)-2-1-(2-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide
• CAS No: 895009-37-7
• MF: C₂₂H₂₁N₅O₂
• MW: 387.434444189072
• CID: 6179974
• PubChem ID: 7243610
• Update Time: 2025-07-09

N-(2,4-dimethylphenyl)-2-1-(2-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-dimethylphenyl)-2-1-(2-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide
• N-(2,4-dimethylphenyl)-2-(4-oxo-1-(o-tolyl)-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)acetamide
• F2514-0032
• N-(2,4-dimethylphenyl)-2-[1-(2-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]acetamide
• N-(2,4-dimethylphenyl)-2-[1-(2-methylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]acetamide
• 895009-37-7
• AKOS024655180

• Inchi： 1S/C22H21N5O2/c1-14-8-9-18(16(3)10-14)25-20(28)12-26-13-23-21-17(22(26)29)11-24-27(21)19-7-5-4-6-15(19)2/h4-11,13H,12H2,1-3H3,(H,25,28)
• InChI Key： GIRCLYQCFLOXLC-UHFFFAOYSA-N
• SMILES： O=C1C2C=NN(C3C=CC=CC=3C)C=2N=CN1CC(NC1C=CC(C)=CC=1C)=O

Computed Properties

• Exact Mass: 387.16952493g/mol
• Monoisotopic Mass: 387.16952493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 653
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 79.6Ų

Additional information on N-(2,4-dimethylphenyl)-2-1-(2-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide

Introduction to N-(2,4-dimethylphenyl)-2-1-(2-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetamide (CAS No. 895009-37-7)

N-(2,4-dimethylphenyl)-2-1-(2-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetamide, identified by its CAS number 895009-37-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazolo[3,4-d]pyrimidine class, a heterocyclic structure known for its broad spectrum of biological activities and potential therapeutic applications.

The molecular framework of N-(2,4-dimethylphenyl)-2-1-(2-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetamide incorporates multiple pharmacophoric elements that contribute to its unique pharmacological properties. The presence of the pyrazolo[3,4-d]pyrimidine core is particularly noteworthy, as this scaffold has been extensively studied for its role in modulating various biological pathways. Specifically, it has shown promise in inhibiting kinases and other enzymes involved in cancer progression and inflammation.

In recent years, there has been a surge in research focusing on the development of novel small molecules that can selectively target disease-causing pathways without compromising normal physiological functions. N-(2,4-dimethylphenyl)-2-1-(2-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetamide, with its intricate structure and functional groups, stands out as a candidate that could fill this gap. Its design allows for precise interactions with biological targets, making it a valuable asset in the quest for next-generation therapeutics.

The synthesis of N-(2,4-dimethylphenyl)-2-1-(2-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetamide, while complex, has been optimized through advances in synthetic methodologies. Techniques such as multi-step organic synthesis and palladium-catalyzed cross-coupling reactions have enabled chemists to construct this molecule with high yield and purity. These advancements not only facilitate the production of the compound but also open doors for further structural modifications to enhance its pharmacological profile.

The biological activity of N-(2,4-dimethylphenyl)-2-1-(2-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetamide, particularly its interaction with enzymes and receptors relevant to human health and disease, has been the subject of numerous preclinical studies. Research indicates that this compound exhibits inhibitory effects on several key targets implicated in conditions such as cancer and inflammatory diseases. For instance, studies have demonstrated its ability to inhibit tyrosine kinases and phosphodiesterases (PDEs), which are enzymes known to play critical roles in cell signaling pathways.

The significance of these findings cannot be overstated. By targeting these specific enzymes and receptors, N-()N-(2...) offers a potential therapeutic strategy that could lead to more effective treatments with fewer side effects compared to existing therapies. This aligns with the broader goal of precision medicine—a paradigm shift towards tailoring treatments based on individual patient profiles.

In addition to its potential therapeutic applications in oncology and inflammation management research is also exploring its utility in other areas such as neurodegenerative diseases where modulation of kinase activity may provide benefits. The versatility inherent in its molecular design makes it an attractive scaffold for further derivatization aimed at improving efficacy while maintaining safety profiles suitable for clinical translation.

The development pipeline for N-()N-(...) is supported by a growing body of scientific evidence underscoring its promising properties as an investigational drug candidate. Collaborative efforts between academic institutions industry partners continue drive innovation ensuring compounds like these move closer becoming available patients worldwide benefit from cutting-edge therapies designed address unmet medical needs effectively safely manner possible today's healthcare landscape evolving rapidly thanks contributions dedicated researchers chemists biologists pharmacologists alike pushing boundaries possible through interdisciplinary approaches combining expertise knowledge create truly transformative outcomes future medicine hold promise.